Cas no 23385-53-7 (Phenol, 4-chloro-2-(methylthio)-)

• Product Name: Phenol, 4-chloro-2-(methylthio)-
• CAS No: 23385-53-7
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 1413953
• PubChem ID: 13199339
• Update Time: 2025-09-20

Phenol, 4-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-(methylthio)-
• 2-methylthio-4-chlorophenol
• NUNDJHWAFRVDIO-UHFFFAOYSA-N
• E97856
• MB35043
• MFCD16998958
• SCHEMBL1116671
• 4-CHLORO-2-(METHYLTHIO)PHENOL
• 4-Chloro-2-(Methylthio)-Phenol
• 23385-53-7

• Inchi： 1S/C7H7ClOS/c1-10-7-4-5(8)2-3-6(7)9/h2-4,9H,1H3
• InChI Key： NUNDJHWAFRVDIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)SC)O

Computed Properties

• Exact Mass: 173.99071
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers